3-Chloro-2-ethoxypyridine-4-carboxylic acid

• IUPAC Name: 3-chloro-2-ethoxypyridine-4-carboxylic acid
• InChI: InChI=1S/C8H8ClNO3/c1-2-13-7-6(9)5(8(11)12)3-4-10-7/h3-4H,2H2,1H3,(H,11,12)
• InChI Key: AJELRLZHXZDBDL-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=NC=CC(=C1Cl)C(=O)O
• Molecular Formula: C8H8ClNO3
• Molecular Weight: 201.61 g/mol
• CAS No.: 1696892-30-4

Description

3-Chloro-2-ethoxypyridine-4-carboxylic acid is a chemical compound with the molecular formula C8H8ClNO3 and a molecular weight of 201.61. Its IUPAC name is 3-chloro-2-ethoxyisonicotinic acid. It is a solid substance at room temperature.

Molecular Structure Analysis

The InChI code for this compound is 1S/C8H8ClNO3/c1-2-13-7-6(9)5(8(11)12)3-4-10-7/h3-4H,2H2,1H3,(H,11,12). This code provides a standard way to encode the molecule’s structure and can be used to generate a 3D model.

Scientific Research Applications

Chemical Reactions and Synthesis

3-Chloro-2-ethoxypyridine-4-carboxylic acid plays a significant role in various chemical synthesis processes. Pieterse and Hertog (2010) explored its use in the rearrangements during aminations of halopyridines, where it potentially serves as an intermediate in the formation of different aminated pyridines (Pieterse & Hertog, 2010). This process is crucial for the synthesis of compounds with potential applications in various fields, including pharmaceuticals and materials science.

Role in Anticancer Agent Synthesis

In the field of medicinal chemistry, this compound derivatives have been investigated for their potential in anticancer applications. Temple et al. (1983) researched the synthesis of compounds involving this chemical, which demonstrated effects on the proliferation of cultured L1210 cells and survival of mice bearing P388 leukemia (Temple et al., 1983). This suggests its possible use in developing new anticancer agents.

Applications in Pyridine Difunctionalization

Heinz et al. (2021) reported on the regioselective 3,4-difunctionalization of 3-chloropyridines via 3,4-pyridyne intermediates, where this compound and its derivatives play a crucial role. This method led to the creation of various 2,3,4-trisubstituted pyridines and is applicable in continuous flow set-up, indicating its significance in efficient and scalable chemical synthesis (Heinz et al., 2021).

Exploration in Heterocyclic Chemistry

The compound's derivatives have been studied in the field of heterocyclic chemistry for the synthesis of various heterocyclic compounds. Studies such as those by Ukrainets et al. (2005) have demonstrated its utility in synthesizing complex heterocyclic structures, which are important in pharmaceuticals and organic materials (Ukrainets et al., 2005).

Development of Novel Photophysical Materials

This compound and its derivatives have been explored for their photophysical properties. For instance, Chandrakantha et al. (2013) synthesized N-substituted-5-phenyl-1H-pyrazole-4-ethyl carboxylates, showing potential in optical limiting applications, highlighting the compound's relevance in the development of novel materials with unique photophysical properties (Chandrakantha et al., 2013).

Safety and Hazards

This compound is labeled with the GHS07 pictogram, indicating that it can cause skin irritation (H315), serious eye irritation (H319), and may cause respiratory irritation (H335). Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray (P261) and, in case of contact with eyes, rinsing cautiously with water for several minutes and removing contact lenses if present and easy to do (P305+P351+P338).